1-(4-fluorophenyl)-4-(4-phenylcyclohexyl)piperazine

• IUPAC Name: 1-(4-fluorophenyl)-4-(4-phenylcyclohexyl)piperazine
• InChI: InChI=1S/C22H27FN2/c23-20-8-12-22(13-9-20)25-16-14-24(15-17-25)21-10-6-19(7-11-21)18-4-2-1-3-5-18/h1-5,8-9,12-13,19,21H,6-7,10-11,14-17H2
• InChI Key: GAHQOFZHLMSQFD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=CC=CC=C2)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C22H27FN2
• Molecular Weight: 338.5 g/mol
• Solubility: 1.1 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(4-fluorophenyl)-4-(4-phenylcyclohexyl)piperazine, commonly known as 4-FPP or para-fluorophenylpiperazine, is a synthetic compound belonging to the piperazine family. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various fields, including neuroscience, psychiatry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-FPP is not fully understood, but it is believed to modulate the activity of serotonin receptors in the brain. Specifically, it has been shown to act as a partial agonist at the 5-HT1A receptor and a full agonist at the 5-HT2A receptor. These receptors are involved in regulating mood, anxiety, and other cognitive functions.
Biochemical and Physiological Effects:
Studies have shown that 4-FPP can produce a range of biochemical and physiological effects. It has been shown to increase the release of serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. Additionally, this compound has been shown to increase dopamine and norepinephrine levels in the brain, which may contribute to its analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-FPP in lab experiments is its ability to cross the blood-brain barrier, making it a potential candidate for the development of new drugs for neuropsychiatric disorders. Additionally, this compound has been shown to have potent analgesic effects, making it a valuable tool in pain research.
However, there are also some limitations to using 4-FPP in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to predict its effects on different biological systems. Additionally, this compound has not been extensively studied for its potential side effects, which may limit its clinical applications.

Future Directions

There are several future directions for research on 4-FPP. One area of interest is the development of new drugs for neuropsychiatric disorders based on the structure of 4-FPP. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, more research is needed to explore the potential use of 4-FPP as a drug delivery system and its applications in pain research.
In conclusion, 1-(4-fluorophenyl)-4-(4-phenylcyclohexyl)piperazine, or 4-FPP, is a synthetic compound with potential therapeutic applications in various fields, including neuroscience, psychiatry, and pharmacology. While its mechanism of action is not fully understood, studies have shown that it can produce a range of biochemical and physiological effects. Further research is needed to fully explore the potential of this compound and its applications in drug development and pain research.

Synthesis Methods

The synthesis of 4-FPP involves the reaction of piperazine with para-fluoroaniline and cyclohexanone in the presence of a catalyst. This reaction results in the formation of 4-FPP, which can be purified using various methods such as recrystallization, column chromatography, or distillation.

Scientific Research Applications

4-FPP has been extensively studied for its potential therapeutic applications in various fields. In neuroscience, it has been shown to modulate the activity of serotonin receptors, which are involved in regulating mood, anxiety, and other cognitive functions. This compound has also been studied for its potential use in treating depression, anxiety, and other neuropsychiatric disorders.
In pharmacology, 4-FPP has been shown to have potent analgesic effects, making it a potential candidate for the development of new pain medications. Additionally, this compound has been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.